Cas no 2138290-64-7 (Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]-)
Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]-
-
- Inchi: 1S/C11H15N3O/c12-9-2-1-5-13-10(9)7-14-11(15)6-8-3-4-8/h1-2,5,8H,3-4,6-7,12H2,(H,14,15)
- InChI Key: NVDXEKIZPARNHD-UHFFFAOYSA-N
- SMILES: C1(CC(NCC2=NC=CC=C2N)=O)CC1
Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-377832-0.05g |
N-[(3-aminopyridin-2-yl)methyl]-2-cyclopropylacetamide |
2138290-64-7 | 95.0% | 0.05g |
$612.0 | 2025-03-16 | |
| Enamine | EN300-377832-0.1g |
N-[(3-aminopyridin-2-yl)methyl]-2-cyclopropylacetamide |
2138290-64-7 | 95.0% | 0.1g |
$640.0 | 2025-03-16 | |
| Enamine | EN300-377832-0.25g |
N-[(3-aminopyridin-2-yl)methyl]-2-cyclopropylacetamide |
2138290-64-7 | 95.0% | 0.25g |
$670.0 | 2025-03-16 | |
| Enamine | EN300-377832-0.5g |
N-[(3-aminopyridin-2-yl)methyl]-2-cyclopropylacetamide |
2138290-64-7 | 95.0% | 0.5g |
$699.0 | 2025-03-16 | |
| Enamine | EN300-377832-1.0g |
N-[(3-aminopyridin-2-yl)methyl]-2-cyclopropylacetamide |
2138290-64-7 | 95.0% | 1.0g |
$728.0 | 2025-03-16 | |
| Enamine | EN300-377832-2.5g |
N-[(3-aminopyridin-2-yl)methyl]-2-cyclopropylacetamide |
2138290-64-7 | 95.0% | 2.5g |
$1428.0 | 2025-03-16 | |
| Enamine | EN300-377832-5.0g |
N-[(3-aminopyridin-2-yl)methyl]-2-cyclopropylacetamide |
2138290-64-7 | 95.0% | 5.0g |
$2110.0 | 2025-03-16 | |
| Enamine | EN300-377832-10.0g |
N-[(3-aminopyridin-2-yl)methyl]-2-cyclopropylacetamide |
2138290-64-7 | 95.0% | 10.0g |
$3131.0 | 2025-03-16 |
Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]- Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]-
Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]- (CAS No. 2138290-64-7): A Comprehensive Overview
Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]- (CAS No. 2138290-64-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropane and pyridine moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.
The chemical structure of Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]- consists of a cyclopropane ring attached to an acetamide group, with an additional pyridine ring linked through an amino group. This intricate structure confers the compound with specific pharmacological properties, including potential anti-inflammatory, analgesic, and neuroprotective effects. Recent studies have highlighted the importance of these structural features in modulating biological pathways and interactions.
In the context of medicinal chemistry, the development of new compounds with enhanced therapeutic profiles is a continuous endeavor. Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]- has been synthesized through advanced organic synthesis techniques, ensuring high purity and consistency. The compound's synthesis involves multiple steps, including the formation of the cyclopropane ring and the subsequent attachment of the pyridine moiety. These synthetic methods are crucial for producing the compound on a larger scale for further research and potential clinical applications.
One of the key areas of research involving Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]- is its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting key pro-inflammatory cytokines and enzymes. For instance, it has been demonstrated to inhibit the production of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), which are critical mediators of inflammation.
Beyond its anti-inflammatory properties, Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]- has also shown promise in pain management. Chronic pain is a debilitating condition that affects millions of people globally. Research indicates that this compound can modulate pain pathways by interacting with specific receptors in the central nervous system (CNS). Its analgesic effects have been attributed to its ability to inhibit nociceptive signaling and reduce hyperalgesia, making it a potential candidate for developing new pain relief medications.
Another significant area of investigation is the neuroprotective potential of Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]-. Neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD) are characterized by progressive neuronal loss and cognitive decline. Studies have shown that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegeneration. Its neuroprotective effects are thought to be mediated through its ability to upregulate antioxidant enzymes and inhibit pro-apoptotic pathways.
The pharmacokinetic properties of Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]- have also been extensively studied to ensure its suitability for clinical use. Pharmacokinetic data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, toxicological studies have shown that it has a low toxicity profile at therapeutic doses, further supporting its safety for human use.
In conclusion, Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]- (CAS No. 2138290-64-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of anti-inflammatory agents, pain management, and neuroprotective therapies. Ongoing studies continue to explore its mechanisms of action and optimize its therapeutic potential for various medical conditions.
2138290-64-7 (Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)